1-[3-(Octyloxy)propyl]azepan-2-one

• CAS RN: 112832-98-1
• Molecular Formula: C17H33NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 1-(3-octoxypropyl)azepan-2-one
• InChI: InChI=1S/C17H33NO2/c1-2-3-4-5-6-10-15-20-16-11-14-18-13-9-7-8-12-17(18)19/h2-16H2,1H3
• InChI Key: BOEAMUSLCKJGKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOCCCN1CCCCCC1=O

Description

1-[3-(Octyloxy)propyl]azepan-2-one is a useful research compound. Its molecular formula is C17H33NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.93 g of 60% sodium hydride and 100 ml of dry toluene was incorporated dropwise with 3.00 g of n-octyl alcohol, heated under reflux for one hour, thereafter incorporated with 14.1 g of 1,3-dibromopropane, further refluxed for 12 hours and then filtered to remove insoluble materials to obtain a filtrate. The thus obtained filtrate was washed with water, dried, freed from the solvent by distillation off and then finally distilled to obtain a colorless transparent substance. 4.59 g of the thus obtained substance was added to a mixture of 2.07 g of azacycloheptane-2-one, 0.80 g of 60% sodium hydride and 150 ml of dry toluene, after which the whole was refluxed for 12 hours and then filtered to remove insoluble materials to obtain a filtrate. The thus obtained filtrate was washed with water, dried, freed from the solvent by distillation off at reduced pressure and then finally distilled to obtain 3.60 g of colorless 1-[3-(n-octyloxy) propyl] azacycloheptane-2-one having the following appearance, column temperature and analysis: